N-(4-chlorophenyl)-3-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)propanamide

• IUPAC Name: N-(4-chlorophenyl)-3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide
• InChI: InChI=1S/C18H16ClN3O3/c1-24-15-8-2-12(3-9-15)18-21-17(25-22-18)11-10-16(23)20-14-6-4-13(19)5-7-14/h2-9H,10-11H2,1H3,(H,20,23)
• InChI Key: LROIIPJAKYARPC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)CCC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C18H16ClN3O3
• Molecular Weight: 357.8 g/mol

Description

N-(4-chlorophenyl)-3-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)propanamide, commonly known as CMPO, is a synthetic organic compound with a molecular formula C16H14ClN3O3. It is a potential chelating agent that has found numerous applications in scientific research.

Mechanism of Action

The mechanism of action of CMPO involves the formation of stable complexes with metal ions. The compound contains a nitrogen and an oxygen atom which can coordinate with metal ions, forming a stable complex. This allows for the extraction and separation of metal ions from aqueous solutions.
Biochemical and Physiological Effects:
CMPO has been shown to have minimal toxicity and is not known to have any significant biochemical or physiological effects. However, it should be noted that the compound has not been extensively studied in vivo and further research is needed to fully understand its effects on living organisms.

Advantages and Limitations for Lab Experiments

One of the main advantages of CMPO is its ability to selectively extract and separate metal ions from aqueous solutions. This makes it a valuable tool for researchers studying metal ions in various fields. However, CMPO is not effective for the extraction of all metal ions and its use can be limited in certain applications.

Future Directions

There are numerous future directions for the use of CMPO in scientific research. One potential application is in the development of new drugs for the treatment of cancer and other diseases. CMPO has been shown to have anticancer properties and further research is needed to fully understand its potential in this area. Additionally, CMPO could be used in the development of new materials for various applications, such as catalysis and energy storage. Further research is needed to fully explore the potential of CMPO in these areas.

Synthesis Methods

The synthesis of CMPO involves the reaction of 4-chlorobenzoyl chloride with 4-methoxyphenyl hydrazine to form 4-chlorophenyl hydrazine. The resulting compound is then reacted with ethyl acetoacetate to form 3-(4-chlorophenyl)-5-methyl-1,2,4-oxadiazole. Finally, the compound is reacted with 4-methoxybenzoyl chloride to form CMPO.

Scientific Research Applications

CMPO has found numerous applications in scientific research. It is commonly used as a chelating agent for the extraction and separation of various metal ions. It has been used for the extraction of actinides and lanthanides from aqueous solutions, as well as for the separation of rare earth elements from ores. CMPO has also been used in the development of new drugs for the treatment of cancer and other diseases.